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Introduction
The American Association of Physicists in Medicine (AAPM) Task Group 263 (TG-263)

established a comprehensive set of guidelines to standardize nomenclature in radiation

oncology.[1][2][3] This standardization addresses inconsistencies in the naming of anatomical

structures (targets and organs-at-risk), and dose-volume histogram (DVH) metrics, which have

historically been a significant barrier to pooling and analyzing data from multiple institutions.[4]

[5] For researchers, consistent nomenclature is a critical precursor for enhancing data quality,

ensuring the reproducibility of studies, and enabling large-scale data aggregation for clinical

trials, outcomes research, and big data analytics. Adherence to TG-263 facilitates the

development of automated data extraction tools and quality assurance scripts, thereby

improving workflow efficiency and safety in research and clinical practice.

These application notes provide a practical guide for implementing TG-263 standards within

research protocols, from study design to data analysis.

Part 1: Core Recommendations of TG-263
Implementing TG-263 requires understanding its primary components: standardized naming for

structures (targets and normal tissues) and a consistent format for describing dosimetric data.

1.1: Standardized Structure Nomenclature
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TG-263 provides a master spreadsheet of over 700 structures with approved, standardized

names. The goal is to eliminate ambiguity from clinician-specific or institution-specific naming

conventions (e.g., "Cord" vs. "SpinalCord").

Key Principles for Non-Target Structures:

Character Limit: All structure names are limited to 16 characters or fewer to ensure

compatibility with various treatment planning systems.

No Special Characters: Avoid special characters (e.g., @, #, %) that may be incompatible

with certain software.

Pascal Case: Use "PascalCase" for compound terms (e.g., "SpinalCord" instead of

"spinal_cord" or "Spinal Cord").

Laterality: Use suffixes _L and _R for left and right paired organs, respectively.

Key Principles for Target Volumes: TG-263 acknowledges the complexity of target naming and

provides a structured, yet flexible, framework. A compliant target name is built from a series of

components in a specific order.

Component Description Example

Target Type
The primary volume definition

(e.g., GTV, CTV, PTV).
PTV

Target Descriptor

A descriptor for the target,

such as the anatomical site or

type.

PTVprostate

Dose Information
The prescription dose level,

typically in cGy.
PTVprostate7000

Laterality
Suffix for left (_L), right (_R), or

bilateral (_B).
PTVnodes_L

Qualifiers
Additional information, such as

treatment phase or technique.
PTVboostVMAT
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Part 2: Implementation Protocols for Research
Integrating TG-263 into a research workflow requires proactive steps during the design,

execution, and analysis phases of a study.

Protocol 1: Integrating TG-263 into a New Research
Protocol Document
This protocol outlines how to embed TG-263 compliance into the foundational document of a

clinical trial or research study.

Methodology:

Define Structure Sets: In the "Radiation Therapy" or "Treatment Planning" section of the

protocol, explicitly state that all contoured structures must adhere to AAPM TG-263

nomenclature.

Create a Protocol-Specific Structure Table: Append a table to the protocol document listing

every anticipated target volume and organ-at-risk (OAR) for the study. For each structure,

provide the exact TG-263 compliant name.

Specify DVH Metric Reporting: In the "Data Analysis" section, define the exact TG-263

format for all DVH metrics that will be collected and analyzed. For example, specify

V20Gy[%] for the percentage volume receiving 20 Gy, not "V20" or "Vol20Gy".

Mandate Compliance in Data Submission: Clearly state that data submitted from

participating institutions will be checked for TG-263 compliance and that non-compliant

datasets will be returned for correction.

Protocol 2: Workflow for Retrospective Data
Standardization
For retrospective studies or to prepare existing datasets for big data analysis, this protocol

provides a method to map legacy structure names to the TG-263 standard.

Methodology:
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Extract Existing Names: Export a comprehensive list of all unique structure names from the

existing dataset.

Manual Mapping: A team of clinicians and physicists should review the list and map each

legacy name to its corresponding TG-263 name. This step is crucial for resolving ambiguities

(e.g., does "cord" refer to the true cord or a planning structure like "cord+3mm"?).

Develop a Synonym Dictionary: Create a digital dictionary or lookup table (e.g., in CSV or

JSON format) where each key is a legacy name and the value is the correct TG-263 name.

Automated Relabeling: Use a script to iterate through the dataset, replacing each legacy

structure name with its standardized counterpart from the synonym dictionary.

Quality Assurance: A random sample of relabeled plans should be manually reviewed to

validate the accuracy of the automated process.

Part 3: Quantitative Data and Standardized Tables
The core "quantitative data" of TG-263 is the nomenclature itself. The following tables provide

examples of standardized names for common structures and DVH metrics, which should be

used in research protocols and data collection forms.

Table 1: Example of TG-263 Standardized Structure
Names
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Common Ambiguous
Name

TG-263 Compliant Name Notes

Brainstem, BS Brainstem Use official name.

Left Parotid Parotid_L Suffix for laterality.

Cord SpinalCord Avoid abbreviations.

PTV 50.4 Gy PTV5040
Dose in cGy, no decimals or

units.

Bladder Bladder

Rectum Rectum

Heart Heart

Left Lung Lung_L Suffix for laterality.

Right Lung Lung_R Suffix for laterality.

Lungs Lungs_B Suffix for bilateral.

Table 2: Example of TG-263 Standardized DVH Metric
Nomenclature

Metric Description
Incorrect/Ambiguous
Format

TG-263 Compliant Format

Mean Dose to the Heart Heart Mean, Dmean Dmean[Gy]

Max Dose to the Spinal Cord Cord Max, Dmax Dmax[Gy]

Volume of Left Parotid

receiving 20 Gy
V20 V20Gy[cc]

Percent Volume of Rectum

receiving 50 Gy
V50% V50Gy[%]

Dose to 95% of the PTV

volume
D95 D95%[Gy]

Dose to 2cc of the Brainstem D2cc D2cc[Gy]
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Part 4: Visualizing TG-263 Concepts and Workflows
Diagrams are essential for clarifying the relationships and processes involved in implementing

TG-263.
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Volume Definitions (ICRU)

GTV
(Gross Tumor Volume)

CTV
(Clinical Target Volume)

 Microscopic
 Disease Margin

ITV
(Internal Target Volume)

 Internal
 Motion Margin

PTV
(Planning Target Volume)

 Setup
 Margin
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TG-263 Research Implementation Workflow

1. Protocol Design

Define Standardized
Structure & DVH Lists

2. Data Collection

Contouring & Planning
(Using TG-263 Names)

Automated Compliance Check
(Validation Script)

3. Data Aggregation

Compliant Data

Error Correction Loop

Non-Compliant

Pool Multi-Institutional Data

4. Data Analysis

Perform Statistical Analysis
& Generate Results
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Start: Name a New
Target Structure

1. Select Target Type
(GTV, CTV, PTV, etc.)

2. Add Descriptor
(e.g., 'prostate', 'node')

3. Add Dose Level
(in cGy, e.g., '7000')

4. Add Laterality?
(_L, _R, _B)

Add Suffix

Yes

5. Add Qualifier?
(e.g., 'boost', 'VMAT')

No

Add Suffix

Yes

End: Compliant Name Generated
(e.g., PTVprostate7000_boost)

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. aapm.org [aapm.org]

2. American Association of Physicists in Medicine Task Group 263: Standardizing
Nomenclatures in Radiation Oncology - PMC [pmc.ncbi.nlm.nih.gov]

3. AAPM Reports - Standardizing Nomenclatures in Radiation Oncology
(2018)Nomenclatures in Radiation Oncology [aapm.org]

4. researchgate.net [researchgate.net]

5. American Association of Physicists in Medicine Task Group 263: Standardizing
Nomenclatures in Radiation Oncology - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Implementing
AAPM TG-263 in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683123#tg-263-implementation-guide-for-research-
protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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